Cas no 2271413-21-7 (Ethyl 7-(6-chloro-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)heptanoate)

• Product Name: Ethyl 7-(6-chloro-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)heptanoate
• CAS No: 2271413-21-7
• MF: C₁₈H₂₆ClN₅O₃
• MW: 395.883742809296
• CID: 6794554
• PubChem ID: 154726910
• Update Time: 2025-06-13

Ethyl 7-(6-chloro-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)heptanoate Chemical and Physical Properties

Names and Identifiers

• 2271413-21-7
• Ethyl 7-(6-chloro-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)heptanoate
• F96248

• Inchi： 1S/C18H26ClN5O3/c1-2-27-15(25)7-5-3-4-6-8-24-17-14(13-20-24)16(21-18(19)22-17)23-9-11-26-12-10-23/h13H,2-12H2,1H3
• InChI Key： RXAOYSBCQATRTI-UHFFFAOYSA-N
• SMILES： ClC1N=C2C(C=NN2CCCCCCC(=O)OCC)=C(N=1)N1CCOCC1

Computed Properties

• Exact Mass: 395.1724174g/mol
• Monoisotopic Mass: 395.1724174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.4Ų

Additional information on Ethyl 7-(6-chloro-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)heptanoate

Comprehensive Overview of Ethyl 7-(6-chloro-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)heptanoate (CAS No. 2271413-21-7)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, Ethyl 7-(6-chloro-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)heptanoate (CAS No. 2271413-21-7) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazolo[3,4-d]pyrimidine core and morpholino substitution, is being explored for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's 6-chloro and 4-morpholino substituents are critical to its molecular interactions, often enhancing its binding affinity to protein targets. Such modifications are frequently employed in the design of kinase inhibitors, a class of therapeutics that has gained prominence in oncology and inflammatory diseases. Given the growing demand for small molecule inhibitors and precision medicine, Ethyl 7-(6-chloro-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)heptanoate is being studied for its potential role in these cutting-edge areas.

One of the key trends in pharmaceutical research is the exploration of heterocyclic compounds with multi-target activity. The pyrazolo[3,4-d]pyrimidine scaffold, as seen in this compound, is known for its versatility in modulating various enzymatic processes. This aligns with the current focus on polypharmacology, where molecules are designed to interact with multiple targets to achieve synergistic therapeutic effects. The inclusion of a heptanoate ester moiety further enhances the compound's pharmacokinetic properties, such as solubility and bioavailability, which are critical for oral drug formulations.

From a synthetic chemistry perspective, the preparation of Ethyl 7-(6-chloro-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)heptanoate involves sophisticated organic synthesis techniques, including cross-coupling reactions and heterocyclic ring formation. These methods are widely discussed in academic and industrial settings, reflecting the broader interest in green chemistry and sustainable synthesis. Researchers are also investigating scalable production methods to meet the potential demand for this compound in preclinical and clinical studies.

In the context of drug repurposing and fragment-based drug design, CAS No. 2271413-21-7 presents an intriguing case study. Its structural complexity and functional group diversity make it a valuable candidate for virtual screening and computational modeling. These approaches are increasingly popular in the era of AI-driven drug discovery, where machine learning algorithms are used to predict molecular behavior and optimize lead compounds. The compound's relevance to these modern methodologies underscores its potential in next-generation therapeutics.

As the scientific community continues to explore the applications of Ethyl 7-(6-chloro-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)heptanoate, its role in addressing unmet medical needs remains a topic of active investigation. Whether in the development of targeted therapies or as a tool compound in biochemical assays, this molecule exemplifies the innovation driving contemporary pharmaceutical research. Its study not only advances our understanding of structure-activity relationships but also contributes to the broader goal of improving human health through scientific discovery.